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Compound of Interest

Compound Name: Aristolone

Cat. No.: B3028639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Aristolone, a sesquiterpene used in research. Adherence to these procedures is critical to

ensure personnel safety and environmental protection. Aristolone is classified as harmful if

swallowed, causes skin and eye irritation, and is very toxic to aquatic life with long-lasting

effects.[1][2] Therefore, it must be disposed of as hazardous waste.

Key Safety and Hazard Information
Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]

Skin Irritation (Category 2): Causes skin irritation.[2]

Eye Irritation (Category 2A): Causes serious eye irritation.[2]

Acute and Chronic Aquatic Hazard (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Due to its high aquatic toxicity, under no circumstances should Aristolone or its containers be

disposed of down the drain or in regular trash.[1] Avoid release into the environment and collect

any spillage immediately.[1]

Chemical and Physical Properties of Aristolone
The following table summarizes key quantitative data for Aristolone.
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Property Value

Molecular Formula C₁₅H₂₂O[1][3][4]

Molecular Weight 218.33 g/mol [1][5]

Appearance Solid powder[4]

Flash Point 136.11 °C (277.00 °F)[6]

Water Solubility Insoluble[6][7]

Other Solubilities

Soluble in DMSO, Ethanol, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone.[5][6]

[7]

Standard Operating Procedure for Aristolone
Disposal
This section provides a step-by-step protocol for the safe handling and disposal of Aristolone
waste.

Personal Protective Equipment (PPE)
Before handling Aristolone waste, ensure you are wearing appropriate PPE:

Safety glasses or goggles.

Chemical-resistant gloves (e.g., nitrile).

Laboratory coat.

Waste Segregation and Collection
Proper segregation is the first step in the disposal workflow.

Solid Aristolone Waste:

Collect pure Aristolone, expired material, or contaminated lab debris (e.g., weighing

boats, contaminated filter paper) in a dedicated, leak-proof hazardous waste container.
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The container must be clearly labeled "Hazardous Waste - Aristolone" and include the

chemical formula. These wastes are typically collected in black containers for hazardous

materials.[8]

Liquid Aristolone Waste (Solutions):

As Aristolone is insoluble in water but soluble in organic solvents, waste solutions will be

non-aqueous.[6][7]

Collect all solutions containing Aristolone in a separate, sealed, and clearly labeled

hazardous waste container.

Label the container "Hazardous Waste - Aristolone in [Name of Solvent]". Do not mix with

other solvent waste streams unless permitted by your institution's safety office.

Halogenated and non-halogenated solvents should generally be kept separate.[9][10]

Contaminated Sharps:

Any sharps (needles, razor blades, etc.) contaminated with Aristolone must be placed in

a designated sharps container for hazardous chemical waste.

Empty Containers:

Rinse the empty container three times with a suitable organic solvent (e.g., ethanol or

acetone) in which Aristolone is soluble.[5][7]

Collect the rinsate and dispose of it as liquid Aristolone waste.

Once rinsed, deface or remove the original label. The container can then be disposed of

according to your institution's guidelines for chemically rinsed glass or plastic.[10]

Storage of Waste
Store all hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong acids, alkalis, and oxidizing agents.[1]

Keep containers tightly sealed to prevent spills or evaporation.[2]
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Final Disposal
All collected Aristolone waste must be disposed of through an approved hazardous waste

disposal service.[1]

Contact your institution's Environmental Health and Safety (EH&S) department to arrange for

pickup.

Ensure all required documentation, such as a hazardous waste manifest, is completed

accurately.[8] The waste will likely be incinerated at a permitted hazardous waste treatment

facility.[8]

Aristolone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

different forms of Aristolone waste.
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Identify Aristolone Waste Type

Solid Waste Protocol Liquid Waste Protocol

Container Protocol

Final Disposal

Start: Aristolone Waste for Disposal

Solid Aristolone
(Powder, Contaminated Debris)

Liquid Aristolone
(Solutions in Organic Solvents)Empty Aristolone Container

Collect in Labeled
Hazardous Waste Container

(Black Container)

Collect in Labeled
Solvent Waste Container
(Segregate Halogenated/

Non-Halogenated)

Triple-Rinse with
Appropriate Solvent

Store in Designated
Waste Area

Arrange Pickup with
Environmental Health & Safety (EH&S)

Store in Designated
Waste Area

Collect Rinsate as
Liquid Waste

Deface Label & Dispose
of Clean Container per

Institutional Policy

Click to download full resolution via product page

Caption: Aristolone Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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